Cas no 1036602-99-9 (3-Amino-N-benzyl-4-chlorobenzenesulfonamide)

• Product Name: 3-Amino-N-benzyl-4-chlorobenzenesulfonamide
• CAS No: 1036602-99-9
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 4677690
• PubChem ID: 28538826
• Update Time: 2025-11-02

3-Amino-N-benzyl-4-chlorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-N-BENZYL-4-CHLOROBENZENESULFONAMIDE
• 3-Amino-N-benzyl-4-chlorobenzenesulfonamide

• Inchi： 1S/C13H13ClN2O2S/c14-12-7-6-11(8-13(12)15)19(17,18)16-9-10-4-2-1-3-5-10/h1-8,16H,9,15H2
• InChI Key： ZILKWXHGSYVAQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N-benzyl-4-chlorobenzenesulfonamide

3-Amino-N-benzyl-4-chlorobenzenesulfonamide (CAS 1036602-99-9): A Comprehensive Overview

3-Amino-N-benzyl-4-chlorobenzenesulfonamide (CAS 1036602-99-9) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino and chloro functional groups, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals often search for "3-Amino-N-benzyl-4-chlorobenzenesulfonamide uses" or "CAS 1036602-99-9 applications," reflecting its growing relevance in drug discovery and material science.

The molecular structure of 3-Amino-N-benzyl-4-chlorobenzenesulfonamide features a benzenesulfonamide core substituted with an amino group at the 3-position and a chloro group at the 4-position, while the nitrogen atom is further modified with a benzyl group. This arrangement contributes to its unique physicochemical properties, including moderate solubility in polar organic solvents and stability under standard laboratory conditions. Recent studies highlight its potential in addressing "targeted drug delivery systems"—a hot topic in modern pharmacology.

In pharmaceutical applications, 3-Amino-N-benzyl-4-chlorobenzenesulfonamide has shown promise as a building block for enzyme inhibitors. Its structural motifs are frequently explored in queries like "sulfonamide-based therapeutics 2024" or "chlorobenzenesulfonamide derivatives in medicine." The compound's ability to interact with biological targets makes it valuable for developing treatments for metabolic disorders, aligning with current trends in "precision medicine" and "personalized healthcare."

The synthetic versatility of CAS 1036602-99-9 extends to material science, where researchers investigate its incorporation into functional polymers and coordination complexes. Industry reports indicate rising searches for "advanced sulfonamide materials" and "benzyl-substituted sulfonamides for catalysis," reflecting its cross-disciplinary utility. Its thermal stability and electronic properties make it suitable for developing high-performance materials—a key focus area in sustainable technology.

Quality control of 3-Amino-N-benzyl-4-chlorobenzenesulfonamide typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Manufacturers emphasize batch-to-batch consistency, addressing common purchaser concerns like "CAS 1036602-99-9 purity standards" or "analytical methods for sulfonamide derivatives." The compound's shelf life and storage conditions (typically under inert atmosphere at 2-8°C) are frequently discussed in technical forums.

Market analysis reveals growing demand for 3-Amino-N-benzyl-4-chlorobenzenesulfonamide across North America, Europe, and Asia-Pacific regions, driven by pharmaceutical R&D investments. Procurement specialists often search for "1036602-99-9 suppliers GMP" or "bulk quantities of chlorobenzenesulfonamide intermediates," indicating its commercial importance. The compound's patent landscape and regulatory status (non-hazardous under standard classifications) make it attractive for industrial scale-up.

Environmental and safety profiles of CAS 1036602-99-9 comply with major chemical regulations (REACH, TSCA). While not classified as dangerous goods, proper laboratory handling protocols—including PPE usage and ventilation—are recommended, as with all fine chemicals. This aligns with increasing online searches for "green chemistry approaches for sulfonamide synthesis" and "sustainable pharmaceutical intermediates."

Future research directions for 3-Amino-N-benzyl-4-chlorobenzenesulfonamide may explore its role in bioconjugation chemistry or metal-organic frameworks (MOFs)—topics trending in scientific literature. Its structural adaptability positions it well for emerging applications in "next-generation drug formulations" and "smart materials," ensuring continued academic and industrial interest in this multifaceted compound.